Cas no 72185-47-8 (1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide)

1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide structure
72185-47-8 structure
Product Name:1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide
CAS No:72185-47-8
MF:C20H20IN
MW:401.283977508545
CID:544396
PubChem ID:19973849
Update Time:2025-04-19

1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide
    • trimethyl(pyren-1-ylmethyl)azanium,iodide
    • DTXSID40601595
    • 72185-47-8
    • N,N,N-Trimethyl(pyren-1-yl)methanaminium iodide
    • SCHEMBL4633095
    • Inchi: 1S/C20H20N.HI/c1-21(2,3)13-17-10-9-16-8-7-14-5-4-6-15-11-12-18(17)20(16)19(14)15;/h4-12H,13H2,1-3H3;1H/q+1;/p-1
    • InChI Key: KXLZBPKDSSUIJN-UHFFFAOYSA-M
    • SMILES: [I-].[N+](C)(C)(C)CC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

  • Exact Mass: 380.9071
  • Monoisotopic Mass: 401.06405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 382
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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